Cas no 2231664-19-8 ((2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylcyclobutyl)propanoic acid)

• Product Name: (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylcyclobutyl)propanoic acid
• CAS No: 2231664-19-8
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 5707722
• PubChem ID: 135395458
• Update Time: 2025-10-30

(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylcyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2231664-19-8
• (2r)-2-(9h-Fluoren-9-ylmethoxycarbonylamino)-3-(1-methylcyclobutyl)propanoicacid
• CS-0309705
• E73576
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylcyclobutyl)propanoic acid
• PS-17172
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methylcyclobutyl)propanoicacid
• (2R)-2-(([(9H-FLUOREN-9-YL)METHOXY]CARBONYL)AMINO)-3-(1-METHYLCYCLOBUTYL)PROPANOIC ACID
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-methylcyclobutyl)propanoic acid
• (2R)-2-(Fmoc-amino)-3-(1-methylcyclobutyl)propanoic acid
• (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(1-methylcyclobutyl)propanoic acid

• Inchi： 1S/C23H25NO4/c1-23(11-6-12-23)13-20(21(25)26)24-22(27)28-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19-20H,6,11-14H2,1H3,(H,24,27)(H,25,26)/t20-/m1/s1
• InChI Key： AFMLUKXMCIVXBQ-HXUWFJFHSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H](C(=O)O)CC1(C)CCC1)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylcyclobutyl)propanoic acid

Compound CAS No. 2231664-19-8: (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylcyclobutyl)propanoic Acid

The compound with CAS No. 2231664-19-8, named (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylcyclobutyl)propanoic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclobutane ring, and a chiral center at the second carbon atom. The Fmoc group is a well-known protecting group in peptide synthesis, while the cyclobutane ring introduces unique strain and reactivity into the molecule.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The chiral center in this molecule plays a critical role in determining its stereochemical properties, which are essential for its biological activity. Researchers have explored the use of this compound as a building block in the synthesis of bioactive molecules, particularly those targeting specific enzymes or receptors. For instance, its application in the construction of peptidomimetics has shown promise in inhibiting proteolytic enzymes, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases.

The synthesis of (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylcyclobutyl)propanoic acid involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the Fmoc group via nucleophilic acyl substitution and the construction of the cyclobutane ring through [4+0] cycloaddition reactions or other strain-inducing methods. These steps require precise control over reaction conditions to ensure high yields and optimal stereochemical outcomes.

One of the most exciting developments involving this compound is its role in drug delivery systems. The Fmoc group not only serves as a protective group but also enhances the solubility and stability of the molecule in various solvents. This property makes it an ideal candidate for encapsulation within nanoparticles or liposomes, which are widely used in targeted drug delivery. Recent experiments have demonstrated that this compound can be effectively loaded into biocompatible carriers, significantly improving its bioavailability and reducing systemic toxicity.

In addition to its therapeutic applications, this compound has also found utility in materials science. Its unique combination of structural features makes it a valuable precursor for the synthesis of advanced polymers and coatings. For example, researchers have investigated its use as a monomer in step-growth polymerization reactions, leading to materials with enhanced mechanical properties and thermal stability. These findings underscore the versatility of this compound across multiple disciplines.

From an environmental standpoint, there is growing interest in understanding the degradation pathways of such compounds. Studies have shown that under certain conditions, (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylcyclobutyl)propanoic acid undergoes hydrolytic cleavage of the Fmoc group, releasing non-toxic byproducts. This biodegradability is a crucial factor in its consideration for sustainable chemical processes.

In conclusion, CAS No. 2231664-19-8 represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its intricate structure and functional groups make it an invaluable tool in modern organic synthesis and drug development. As research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in advancing both medicinal chemistry and materials science.